Cas no 331839-85-1 (7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 331839-85-1
• MF: C₁₈H₂₀ClN₅O₂
• MW: 373.836702346802
• CID: 5987302
• PubChem ID: 1237654
• Update Time: 2025-10-31

7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(4-chlorobenzyl)-3-methyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(4-chlorophenyl)methyl]-3,7-dihydro-3-methyl-8-(1-piperidinyl)-
• 7-[(4-chlorophenyl)methyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione
• F0373-0900
• AKOS005384591
• Oprea1_381516
• 7-(4-chlorobenzyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• Oprea1_310209
• 331839-85-1

• Inchi： 1S/C18H20ClN5O2/c1-22-15-14(16(25)21-18(22)26)24(11-12-5-7-13(19)8-6-12)17(20-15)23-9-3-2-4-10-23/h5-8H,2-4,9-11H2,1H3,(H,21,25,26)
• InChI Key： TZDRRSSNJYKFNH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 373.1305526g/mol
• Monoisotopic Mass: 373.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 9.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 331839-85-1)

The compound 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 331839-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors, which play a critical role in numerous physiological processes. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with adenosine A_2A and A_2B receptors. Adenosine receptors are G-protein-coupled receptors that regulate a wide range of functions, including inflammation, immune response, and neurotransmission. Preliminary findings suggest that 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits selective antagonistic activity against these receptors, which could have therapeutic implications for conditions such as Parkinson's disease, inflammatory disorders, and certain types of cancer. The compound's ability to modulate receptor activity without significant off-target effects highlights its potential as a lead candidate for further drug development.

In addition to its receptor modulation properties, recent synthetic studies have explored more efficient and scalable methods for producing 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Traditional synthetic routes often involve multi-step processes with low yields and high costs, limiting the compound's accessibility for large-scale studies. However, advancements in catalytic methods and green chemistry have led to improved synthetic pathways, offering higher yields and reduced environmental impact. These developments are critical for facilitating further preclinical and clinical research.

Another significant aspect of recent research has been the investigation of the compound's pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its viability as a therapeutic agent. Furthermore, in vivo studies have shown that the compound exhibits good bioavailability and minimal toxicity at therapeutic doses, supporting its potential for clinical translation. These findings are particularly encouraging for the development of oral formulations, which could enhance patient compliance and treatment efficacy.

Looking ahead, the future research directions for 7-(4-chlorophenyl)methyl-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are likely to focus on its application in combination therapies and personalized medicine. Given its selective receptor modulation, the compound could be used in conjunction with other therapeutic agents to enhance efficacy or reduce side effects. Additionally, ongoing efforts to identify biomarkers and patient stratification strategies could pave the way for targeted therapies, maximizing the compound's therapeutic potential. Collaborative efforts between academia and industry will be crucial to accelerate these developments and bring this promising compound closer to clinical application.